Cas no 223929-23-5 (2-Benzyl-3-hydrazinylquinoxaline)

• Product Name: 2-Benzyl-3-hydrazinylquinoxaline
• CAS No: 223929-23-5
• MF: C₁₅H₁₄N₄
• MW: 250.2984623909
• MDL: MFCD08056617
• CID: 851032
• Update Time: 2026-04-29

2-Benzyl-3-hydrazinylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-3-hydrazinylquinoxaline
• (3-benzylquinoxalin-2-yl)hydrazine
• 2(1H)-Quinoxalinone, 3-(phenylmethyl)-, hydrazone
• 2-Benzyl-3-hydrazinoquinoxaline

• MDL： MFCD08056617
• Inchi： InChI=1S/C15H14N4/c16-19-15-14(10-11-6-2-1-3-7-11)17-12-8-4-5-9-13(12)18-15/h1-9H,10,16H2,(H,18,19)
• InChI Key： VVXTVQMXZGMAAH-UHFFFAOYSA-N
• SMILES： NNC1=NC2=CC=CC=C2N=C1CC3=CC=CC=C3

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 153-155°

2-Benzyl-3-hydrazinylquinoxaline Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Benzyl-3-hydrazinylquinoxaline

Introduction to 2-Benzyl-3-hydrazinylquinoxaline (CAS No. 223929-23-5)

2-Benzyl-3-hydrazinylquinoxaline, identified by the chemical registration number CAS No. 223929-23-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 2-Benzyl-3-hydrazinylquinoxaline consists of a quinoxaline core, which is a fused bicyclic system comprising a benzene ring and a pyrazole ring. The presence of both a benzyl group at the 2-position and a hydrazinyl moiety at the 3-position introduces specific reactivity and functionalization possibilities, which are highly valuable in drug design. This compound exemplifies the strategic use of substituents to modulate pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in quinoxaline derivatives due to their demonstrated efficacy in various therapeutic applications. The hydrazinyl group, in particular, is known for its ability to form stable bonds with biological targets, often leading to inhibitory effects on key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The benzyl group enhances lipophilicity, improving membrane permeability and oral bioavailability, which are critical factors for drug development.

Current research highlights the potential of 2-Benzyl-3-hydrazinylquinoxaline as an intermediate in synthesizing novel therapeutic agents. Studies have shown that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are pivotal in regulating cell proliferation and differentiation. Its structural framework allows for further derivatization, enabling researchers to fine-tune its pharmacological profile for specific therapeutic needs.

The synthesis of 2-Benzyl-3-hydrazinylquinoxaline typically involves multi-step organic reactions, including condensation reactions between hydrazine derivatives and appropriate carbonyl compounds under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both preclinical and clinical studies. The compound's stability under various storage conditions further adds to its practicality as a research tool.

One of the most compelling aspects of 2-Benzyl-3-hydrazinylquinoxaline is its versatility in drug discovery pipelines. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and reduced toxicity. For instance, modifications at the benzyl position have been explored to improve solubility and metabolic stability, while alterations at the hydrazinyl group have aimed at enhancing selectivity over off-target proteins.

The integration of computational chemistry techniques has also accelerated the exploration of 2-Benzyl-3-hydrazinylquinoxaline derivatives. Molecular docking studies have identified promising analogs with improved pharmacokinetic profiles, guiding experimental synthesis efforts. These computational approaches complement traditional high-throughput screening methods, providing a more holistic view of potential drug candidates.

In clinical settings, preliminary findings suggest that derivatives of 2-Benzyl-3-hydrazinylquinoxaline may offer therapeutic benefits in treating conditions characterized by abnormal cell growth and inflammation. While further studies are needed to confirm these effects in human populations, the compound's mechanism of action provides a strong foundation for future development. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.

The future direction of research on 2-Benzyl-3-hydrazinylquinoxaline is likely to focus on optimizing its pharmacological properties through structural modifications. Innovations in delivery systems, such as nanotechnology-based formulations, may also enhance its efficacy by improving target specificity and reducing side effects. As our understanding of disease mechanisms evolves, this compound will remain a valuable asset in the quest for novel therapeutics.

In conclusion,2-Benzyl-3-hydrazinylquinoxaline (CAS No. 223929-23-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a key component in the development of next-generation drugs. Continued investigation into its derivatives and mechanisms will undoubtedly contribute significantly to advancements in medicine.